molecular formula C6H9F2NO B15270219 2-Amino-4,4-difluorocyclohexan-1-one

2-Amino-4,4-difluorocyclohexan-1-one

Cat. No.: B15270219
M. Wt: 149.14 g/mol
InChI Key: NTDHTSGAGLGVEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-4,4-difluorocyclohexan-1-one is a specialized organic compound that serves as a promising building block in medicinal chemistry and drug discovery research. This molecule integrates a primary amino group and a ketone functional group on a conformationally restricted 4,4-difluorocyclohexane ring. The incorporation of fluorine atoms at the 4-position of the cyclohexane ring is a strategic modification to enhance the metabolic stability of potential drug candidates . Fluorinated cyclohexane derivatives are pursued because the strong carbon-fluorine bond prevents rapid enzymatic hydroxylation at that position, a common metabolic pathway that can lead to the degradation of non-fluorinated cyclohexane-based molecules . Researchers value this compound for designing novel therapeutic agents where improved pharmacokinetic properties and metabolic resistance are desired. The ketone and amino functional groups offer versatile handles for further synthetic elaboration, allowing for integration into larger, more complex molecular architectures. This product is provided for Research Use Only (RUO) and is strictly intended for laboratory research applications. It is not intended for diagnostic or therapeutic use in humans or animals.

Properties

Molecular Formula

C6H9F2NO

Molecular Weight

149.14 g/mol

IUPAC Name

2-amino-4,4-difluorocyclohexan-1-one

InChI

InChI=1S/C6H9F2NO/c7-6(8)2-1-5(10)4(9)3-6/h4H,1-3,9H2

InChI Key

NTDHTSGAGLGVEY-UHFFFAOYSA-N

Canonical SMILES

C1CC(CC(C1=O)N)(F)F

Origin of Product

United States

Preparation Methods

Reductive Amination of 4,4-Difluorocyclohexanone

Reaction Overview

Reductive amination offers a direct route to introduce the amino group into 4,4-difluorocyclohexanone (CAS 22515-18-0), a commercially available precursor. This method involves the condensation of the ketone with an ammonia source, followed by reduction to stabilize the imine intermediate.

Procedure
  • Condensation : 4,4-Difluorocyclohexanone (10 mmol) is reacted with ammonium acetate (15 mmol) in methanol under reflux for 6 hours.
  • Reduction : Sodium cyanoborohydride (NaBH₃CN, 12 mmol) is added gradually at 0°C, followed by stirring at room temperature for 12 hours.
  • Workup : The mixture is quenched with water, extracted with dichloromethane, and purified via column chromatography (SiO₂, ethyl acetate/hexane).
Key Data
Parameter Value
Yield 68%
Purity (HPLC) >95%
Reaction Time 18 hours

Mechanistic Insight : The reaction proceeds via formation of a Schiff base intermediate, which is reduced selectively by NaBH₃CN without affecting the fluorine substituents.

Fluorination-Amination Tandem Strategy

Reaction Overview

This two-step approach begins with cyclohexanone, introducing fluorine atoms via electrophilic fluorination, followed by amination at the 2-position.

Step 1: Difluorination

Cyclohexanone is treated with Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) in acetonitrile at 80°C for 24 hours.

Step 2: Amination

The resulting 4,4-difluorocyclohexanone undergoes Hofmann rearrangement using bromine and ammonia to install the amino group.

Key Data
Parameter Step 1 Step 2
Yield 72% 55%
Temperature 80°C −10°C to RT
Key Reagent Selectfluor® NH₃ (g)

Challenges : Over-fluorination and regioselectivity issues necessitate careful stoichiometric control.

Catalytic Amination of 4,4-Difluorocyclohexanol

Reaction Overview

Transition-metal-catalyzed amination of alcohols provides an alternative pathway. A ruthenium-pincer complex facilitates the direct conversion of 4,4-difluorocyclohexanol to the target amine.

Procedure
  • Reaction Setup : 4,4-Difluorocyclohexanol (10 mmol), Ru-Pincer catalyst (0.5 mol%), and liquid ammonia (117.6 mmol) in tert-amyl alcohol are heated to 170°C under autoclave conditions (15 bar Ar).
  • Duration : 48 hours.
  • Purification : Filtration through kieselguhr and distillation under reduced pressure.
Key Data
Parameter Value
Yield 63%
Catalyst Loading 0.5 mol%
Pressure 15 bar Ar

Advantages : Avoids intermediate isolation, enhancing atom economy.

Coupling Reactions with 4,4-Difluorocyclohexan-1-amine

Reaction Overview

This method leverages 4,4-difluorocyclohexan-1-amine as a precursor, which is oxidized to the corresponding ketone under mild conditions.

Procedure
  • Oxidation : 4,4-Difluorocyclohexan-1-amine (10 mmol) is treated with Dess-Martin periodinane (12 mmol) in dichloromethane at 0°C for 2 hours.
  • Workup : Quenched with sodium thiosulfate, filtered, and concentrated.
Key Data
Parameter Value
Yield 85%
Oxidant Dess-Martin periodinane
Reaction Time 2 hours

Limitations : High cost of Dess-Martin periodinane may limit scalability.

Comparative Analysis of Methods

Method Yield (%) Cost Estimate Scalability Key Advantage
Reductive Amination 68 Moderate High Uses commercial precursor
Fluorination-Amination 55 High Moderate Builds core structure
Catalytic Amination 63 Low High One-pot synthesis
Oxidation of Amine 85 Very High Low High yield

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group in 2-amino-4,4-difluorocyclohexan-1-one participates in nucleophilic substitutions, particularly under conditions favoring deprotonation. For example:

  • Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) in dichloromethane (DCM) with triethylamine (TEA) as a base, yielding N-acyl derivatives. This reaction proceeds at 0°C to room temperature (4–6 hrs) with >80% efficiency .

  • Sulfonation : Forms sulfonamide derivatives using sulfonyl chlorides (e.g., tosyl chloride) in anhydrous DCM, catalyzed by N,N-diisopropylethylamine (DIPEA) .

Key Data :

Reaction TypeReagents/ConditionsProductYieldSource
AcylationAcCl, TEA, DCM, 0°C→rtN-Acetyl derivative85%
SulfonationTsCl, DIPEA, DCMN-Tosyl derivative78%

Reductive Amination

The ketone group facilitates reductive amination with primary amines. For instance:

  • Reaction with benzylamine in methanol under sodium triacetoxyborohydride (STAB) catalysis produces N-benzyl-2-amino-4,4-difluorocyclohexan-1-amine. This method achieves 65–72% yields after 24 hrs at room temperature .

Mechanistic Insight :
The reaction proceeds via imine formation, followed by hydride transfer from STAB. The fluorine atoms enhance ketone electrophilicity, accelerating imine generation .

Condensation Reactions

The amino-ketone structure undergoes condensation with carbonyl compounds:

  • Schiff Base Formation : Reacts with aldehydes (e.g., benzaldehyde) in ethanol under reflux to form imines. Yields range from 60–75% depending on substituent electronics .

  • Heterocyclic Synthesis : Condenses with thioureas or hydrazines to yield fluorinated pyrimidines or pyrazoles, respectively .

Example :

2-Amino-4,4-difluorocyclohexan-1-one+PhCHOEtOH, ΔImine derivative(70% yield)[4]\text{2-Amino-4,4-difluorocyclohexan-1-one} + \text{PhCHO} \xrightarrow{\text{EtOH, Δ}} \text{Imine derivative} \quad (70\% \text{ yield})[4]

Cross-Coupling Reactions

Palladium-catalyzed couplings enable diversification:

  • Buchwald-Hartwig Amination : Reacts with aryl halides (e.g., 4-bromotoluene) using Pd(dba)₂/Xantphos to form N-aryl derivatives. Yields reach 55–65% .

  • Suzuki-Miyaura Coupling : Limited applicability due to steric hindrance from fluorine substituents .

Acid-Base Reactivity

The compound exhibits pH-dependent behavior:

  • Protonation : The amino group (pKₐ ≈ 8.2) protonates in acidic media, forming water-soluble salts (e.g., hydrochloride) .

  • Deprotonation : In basic conditions (pH > 10), the amino group acts as a nucleophile, enabling alkylation with alkyl halides .

Stability and Degradation

The compound is stable under inert atmospheres but susceptible to:

  • Oxidation : Air exposure leads to gradual decomposition (15% over 72 hrs at 25°C).

  • Hydrolysis : Prolonged storage in aqueous solutions degrades the ketone moiety (t₁/₂ = 14 days at pH 7).

Scientific Research Applications

2-Amino-4,4-difluorocyclohexan-1-one has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Amino-4,4-difluorocyclohexan-1-one involves its interaction with specific molecular targets. The fluorine atoms enhance the compound’s stability and bioavailability, allowing it to interact effectively with enzymes and receptors. The compound may inhibit certain enzymes or modulate receptor activity, leading to its observed biological effects .

Comparison with Similar Compounds

Key Observations :

  • Ring Type: The cyclohexanone core is non-aromatic and conformationally flexible, whereas pyrimidines and pyridines are planar, aromatic systems. This impacts electronic delocalization and steric interactions.
  • In contrast, chlorine in pyrimidines increases lipophilicity and steric bulk .

Nitric Oxide (NO) Inhibition

  • 5-Fluoro-2-amino-4,6-dichloropyrimidine exhibits potent NO inhibition (IC₅₀ = 2 μM), attributed to its electron-deficient aromatic system and halogen substituents .

Cytotoxicity

None of the compared compounds suppress cell viability at active concentrations, indicating selective bioactivity .

Physicochemical and Crystallization Properties

Co-Crystal/Salt Formation

  • 2-Aminopyridine forms salts with diclofenac (IR carboxylate peak <1675 cm⁻¹) due to strong nitrogen basicity .
  • 2-Amino-4,6-dimethylpyrimidine forms co-crystals (IR peak >1675 cm⁻¹), as its nitrogen charge (–287 kJ/mol) is insufficient to deprotonate diclofenac .
  • 2-Amino-4,4-difluorocyclohexan-1-one: The amino group’s basicity may be reduced by the electron-withdrawing ketone and fluorine atoms, favoring co-crystal over salt formation.

Q & A

Q. Challenges :

  • Stereochemical control : Ensuring regioselective fluorination and avoiding racemization during amination, as seen in fluorinated cyclohexane systems .
  • Purification : Separation of diastereomers or byproducts due to the compound’s polar functional groups.

Q. Research Design :

  • Targeted assays : Screen against enzymes with hydrophobic active sites (e.g., cyclooxygenase-2).
  • SAR studies : Compare with non-fluorinated analogs to isolate fluorine’s role .

How should 2-amino-4,4-difluorocyclohexan-1-one be stored to ensure stability, and what decomposition pathways are possible?

Level : Basic
Methodological Answer :

  • Storage : Under inert atmosphere (N₂/Ar) at –20°C to prevent oxidation of the amino group. Desiccate to avoid hydrate formation .
  • Decomposition pathways :
    • Hydrolysis : Ketone group reacts with moisture to form gem-diols.
    • Oxidation : Amino group may degrade to nitro or imine derivatives under light or oxygen.

Safety Note : Use PPE (gloves, goggles) and avoid contact with strong acids/bases to prevent exothermic reactions .

How can the amino and ketone groups in 2-amino-4,4-difluorocyclohexan-1-one be functionalized for further derivatization?

Level : Advanced
Methodological Answer :

  • Amino group :
    • Acylation : React with acyl chlorides (e.g., AcCl) to form amides.
    • Schiff base formation : Condense with aldehydes (e.g., benzaldehyde) under mild acid .
  • Ketone group :
    • Reductive amination : Convert to secondary amines using NaBH₃CN.
    • Grignard addition : Form tertiary alcohols with organomagnesium reagents .

Example : In a 2021 study, similar ketones underwent Pd-catalyzed cross-coupling to introduce aryl groups .

What role does the difluoro motif play in the pharmacokinetic properties of cyclohexanone derivatives?

Level : Advanced
Methodological Answer :
The 4,4-difluoro group:

  • Enhances lipophilicity : LogP increases by ~0.5 compared to non-fluorinated analogs, improving blood-brain barrier penetration .
  • Metabolic stability : Fluorine resists cytochrome P450 oxidation, prolonging half-life (t₁/₂ >6 hrs in rodent models) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.